2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%

• IUPAC Name: 2-methoxy-4-(3-pyrrolidin-1-ylsulfonylphenyl)phenol
• InChI: InChI=1S/C17H19NO4S/c1-22-17-12-14(7-8-16(17)19)13-5-4-6-15(11-13)23(20,21)18-9-2-3-10-18/h4-8,11-12,19H,2-3,9-10H2,1H3
• InChI Key: NXBGVGPXEHPIBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3)O
• Molecular Formula: C17H19NO4S
• DSSTOX Substance ID: DTXSID90685805
• Molecular Weight: 333.4 g/mol
• CAS RN: 1261898-94-5

Description

2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% (2M4PPSP) is a synthetic compound that has been used in various scientific research applications. It is a phenolic compound with a molecular weight of 395.5 g/mol, and is a white solid that is insoluble in water. 2M4PPSP is primarily used in laboratory experiments to study its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has been used in various scientific research applications, such as in the study of enzyme inhibition, drug metabolism, and receptor binding. It has also been used to study the effects of various drugs on various cell types. Additionally, 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has been used to study the effects of various drugs on the brain, as well as its effects on the immune system.

Mechanism of Action

The mechanism of action of 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is not fully understood, but it is believed to act as an inhibitor of certain enzymes. It is also believed to bind to certain receptors, which may lead to changes in cell signaling pathways. Additionally, 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% may also interact with certain proteins, which may lead to changes in the expression of certain genes.
Biochemical and Physiological Effects
2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. It has also been shown to have an effect on the expression of certain genes, which may lead to changes in cell signaling pathways. Additionally, 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% has been shown to have an effect on the immune system, as well as its effects on the brain.

Advantages and Limitations for Lab Experiments

The use of 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% in laboratory experiments has both advantages and limitations. One of the main advantages of using 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% is that it is relatively easy to synthesize, and it is also relatively stable in aqueous solutions. Additionally, it has a relatively low toxicity and can be used in a variety of experiments. However, there are also some limitations to using 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% in laboratory experiments. For example, it is not very soluble in water, and it can also be difficult to purify. Additionally, it can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for the use of 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% in scientific research. One potential direction is to further study its effects on the immune system and its effects on the brain. Additionally, further research could be conducted to study the mechanism of action of 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% and its effects on various cell signaling pathways. Additionally, further research could be conducted to study the effects of 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% on various drugs, and to develop new methods for synthesizing and purifying 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%. Additionally, further research could be conducted to develop new methods for using 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% in laboratory experiments, and to develop new applications for 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% in scientific research.

Synthesis Methods

2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95% can be synthesized using a two-step synthesis process. The first step involves the reaction of 4-hydroxy-2-methoxybenzaldehyde and 3-(pyrrolidinylsulfonyl)phenol in the presence of a base. This reaction yields the desired product, 2-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%, as well as other byproducts. The second step involves the purification of the product using a column chromatography technique.